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These application notes provide a comprehensive guide for the utilization of SKLB4771, a
potent and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3), in a mouse xenograft model
of acute myeloid leukemia (AML). The protocols outlined below are intended to assist in the
preclinical evaluation of SKLB4771's anti-tumor efficacy.

Introduction

SKLB4771 is a small molecule inhibitor targeting FLT3, a receptor tyrosine kinase frequently
mutated in AML. Constitutive activation of FLT3, often due to internal tandem duplication (ITD)
mutations, drives leukemic cell proliferation and survival through downstream signaling
pathways such as STAT5, MAPK, and PI3K/AKT.[1] This document details the necessary
procedures for establishing an AML xenograft model and assessing the in vivo therapeutic
potential of SKLB4771.
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Table 1: In Vivo Efficacy of FLT3 Inhibitors in AML
Xenaograft Models

. o Tumor
Cell Line Administr
Compoun Mouse . Growth Referenc
(FLT3 . ation Dosage .
d Strain Inhibition e
Status) Route
(TGI)
67%, 74%,
MV-4-11
SEL24- ] Oral 50, 75,100 82%
(FLT3- SCID/beige ) ) [2]
B489 gavage mg/kg daily  respectivel
ITD+)
y
AC220 MOLM-13
o Oral 10 mg/kg
(Quizartinib  (FLT3- SCID ] 100% [2]
gavage daily
) ITD+)
10 mg/kg Significant
MV4-11, Intravenou
LT-171-861 Nude every two tumor [3]
MOLM13 S i
days regression
CHMFL- Oral 150 mg/kg
MV4-11 Nude , 95% [4]
FLT3-362 gavage daily

Note: Data for SKLB4771 is not publicly available and the table presents data from similar

FLT3 inhibitors to provide a comparative context for experimental design.

Experimental Protocols
Protocol 1: Establishment of an AML Subcutaneous

Xenograft Mouse Model

Objective: To establish a subcutaneous tumor model using an FLT3-mutated AML cell line.

Materials:

e Human AML cell line with FLT3-ITD mutation (e.g., MOLM-13 or MV-4-11)

¢ Immunocompromised mice (e.g., NOD/SCID, NSG, or nude mice), 6-8 weeks old
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o Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)
o Phosphate-buffered saline (PBS), sterile

o Matrigel (optional)

e Syringes (1 mL) and needles (27-gauge)

o Calipers

Procedure:

e Cell Culture: Culture MOLM-13 or MV-4-11 cells in a 37°C, 5% CO2 incubator. Ensure cells
are in the logarithmic growth phase and have high viability (>95%) before injection.

o Cell Preparation: On the day of injection, harvest the cells and centrifuge at 300 x g for 5
minutes. Wash the cell pellet with sterile PBS and resuspend in PBS at a concentration of 5
x 1077 cells/mL. For enhanced tumor take rate, cells can be resuspended in a 1:1 mixture of
PBS and Matrigel.

e Subcutaneous Injection: Anesthetize the mice. Subcutaneously inject 100 pL of the cell
suspension (containing 5 x 1076 cells) into the right flank of each mouse.

e Tumor Growth Monitoring: Monitor the mice for tumor formation. Once tumors are palpable,
measure the tumor volume every 2-3 days using calipers. Tumor volume can be calculated
using the formula: Volume = (Length x Width"2) / 2.

o Randomization: When the average tumor volume reaches approximately 100-200 mm?,
randomize the mice into treatment and control groups.

Protocol 2: Administration of SKLB4771 in the Xenograft
Model

Objective: To evaluate the anti-tumor activity of SKLB4771 in the established AML xenograft
model.

Materials:
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SKLB4771

Vehicle solution (e.g., 0.5% carboxymethylcellulose in sterile water, or a formulation of
DMSO, PEG300, Tween 80, and saline)

Oral gavage needles

Syringes

Procedure:

Drug Preparation: Prepare a stock solution of SKLB4771 in a suitable solvent (e.g., DMSO).
On each treatment day, dilute the stock solution with the vehicle to the desired final
concentrations (e.g., 50, 75, 100 mg/kg).

Drug Administration: Administer the prepared SKLB4771 solution or vehicle control to the
respective groups of mice via oral gavage. The volume of administration should be
consistent, typically 100 uL per 10 grams of body weight.

Treatment Schedule: Administer the treatment daily for a predefined period (e.g., 21-28
days).

Monitoring: Monitor the body weight of the mice 2-3 times per week as an indicator of
toxicity. Continue to measure tumor volumes every 2-3 days.

Endpoint: At the end of the study, euthanize the mice and excise the tumors for further
analysis (e.g., Western blot, immunohistochemistry).

Protocol 3: Pharmacodynamic Analysis

Objective: To assess the effect of SKLB4771 on FLT3 signaling in the tumor tissue.

Materials:

e Excised tumor tissues

o RIPA buffer with protease and phosphatase inhibitors
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o BCA protein assay kit
o SDS-PAGE and Western blot reagents

e Primary antibodies: anti-FLT3, anti-phospho-FLT3, anti-STAT5, anti-phospho-STAT5, anti-
AKT, anti-phospho-AKT, anti-ERK, anti-phospho-ERK, and a loading control (e.g., B-actin).

o HRP-conjugated secondary antibodies
o ECL substrate
Procedure:

e Protein Extraction: Homogenize the excised tumor tissues in RIPA buffer. Centrifuge the
lysates and collect the supernatant.

» Protein Quantification: Determine the protein concentration of each lysate using a BCA
assay.

o Western Blot: Perform SDS-PAGE and transfer the proteins to a PVDF membrane. Block the
membrane and incubate with the primary antibodies overnight. Wash and incubate with the
appropriate secondary antibodies.

» Detection: Visualize the protein bands using an ECL substrate and an imaging system.
Analyze the changes in the phosphorylation levels of FLT3 and its downstream effectors in
the SKLB4771-treated group compared to the control group.

Visualizations
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Caption: SKLB4771 inhibits the autophosphorylation of the FLT3 receptor.
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Caption: Experimental workflow for evaluating SKLB4771 in a mouse xenograft model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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